![molecular formula C20H22BrFN2O4 B4990288 1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate](/img/structure/B4990288.png)
1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate
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Overview
Description
1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate, also known as BBFP, is a chemical compound that has been used in scientific research for various purposes. This compound has gained significant attention due to its potential therapeutic applications in the field of neuroscience and pharmacology.
Mechanism of Action
1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate acts as a partial agonist at the 5-HT1A receptor, which means it can activate the receptor but not to the full extent of a full agonist. This leads to a moderate increase in serotonin release in the brain, which can produce anxiolytic and antidepressant effects. This compound also has affinity for other receptors, such as the dopamine D2 receptor, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal studies. It has also been shown to have antipsychotic effects in a rat model of schizophrenia. This compound has a good safety profile and does not produce significant side effects, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate has several advantages for lab experiments, such as its high purity and stability. However, its limited solubility in water can make it difficult to work with in certain experiments. Additionally, its partial agonist activity may complicate interpretation of results in experiments involving the 5-HT1A receptor.
Future Directions
There are several future directions for research on 1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate. One area of interest is its potential as a treatment for anxiety and depression. Further studies are needed to determine the optimal dose and administration route for this compound in humans. Another area of research is the development of new ligands based on this compound for other receptors, such as the dopamine D2 receptor. This could lead to the development of new antipsychotic drugs with improved efficacy and safety profiles. Additionally, further studies are needed to investigate the mechanism of action of this compound and its effects on other neurotransmitter systems.
Synthesis Methods
1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate can be synthesized through a multi-step process that involves the reaction of 1-(3-bromobenzyl)piperazine with 4-fluorobenzyl chloride in the presence of a base. The resulting intermediate is then treated with oxalic acid to obtain the oxalate salt of this compound. This synthesis method has been optimized to yield high purity and yield of the compound.
Scientific Research Applications
1-(3-bromobenzyl)-4-(4-fluorobenzyl)piperazine oxalate has been used in various scientific research studies to investigate its potential therapeutic applications. One of the major areas of research is its use as a ligand for the serotonin receptor. This compound has been shown to have a high affinity for the 5-HT1A receptor, which is involved in the regulation of anxiety and depression. This makes this compound a potential candidate for the development of new antidepressant and anxiolytic drugs.
properties
IUPAC Name |
1-[(3-bromophenyl)methyl]-4-[(4-fluorophenyl)methyl]piperazine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20BrFN2.C2H2O4/c19-17-3-1-2-16(12-17)14-22-10-8-21(9-11-22)13-15-4-6-18(20)7-5-15;3-1(4)2(5)6/h1-7,12H,8-11,13-14H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZDYHURJHPHGGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=C(C=C2)F)CC3=CC(=CC=C3)Br.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22BrFN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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